2H-1-Benzothiopyran-2-one, 6-methyl-

Specification

• CAS No.: 1199-06-0
• Molecular Formula: C10H8OS
• Molecular Weight: 176.24 g/mol
• IUPAC Name: 6-methylthiochromen-2-one
• Standard InChI: InChI=1S/C10H8OS/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3
• Standard InChI Key: GMBDTRTUBNHGGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SC(=O)C=C2

Introduction

Chemical Identity and Structural Elucidation

Molecular Composition and Nomenclature

2H-1-Benzothiopyran-2-one, 6-methyl- is systematically named 6-methylthiochromen-2-one under IUPAC conventions. Its molecular structure comprises a benzothiopyran backbone, where a sulfur atom replaces the oxygen atom in the pyrone ring of coumarin derivatives. The methyl substituent at the 6-position introduces steric and electronic modifications that influence its reactivity. Key identifiers include:

• CAS Registry Number: 1199-06-0

• SMILES Notation: CC1=CC2=C(C=C1)SC(=O)C=C2

• InChI Key: GMBDTRTUBNHGGZ-UHFFFAOYSA-N

The compound’s planar structure facilitates π-π stacking interactions, while the thiopyranone moiety confers polarity, as evidenced by a computed XLogP3 value of 2.8.

Spectroscopic and Computational Characterization

High-resolution mass spectrometry (HRMS) confirms an exact mass of 176.02958605 Da. Nuclear magnetic resonance (NMR) spectra reveal distinct proton environments:

• Methyl group (C6): δ 2.3 ppm (singlet, 3H)

• Aromatic protons: δ 6.8–7.4 ppm (multiplet, 4H)

• Thiopyran carbonyl: δ 165–170 ppm (carbonyl carbon in $^{13}\text{C}$ NMR)

Density functional theory (DFT) simulations predict a dihedral angle of 12° between the benzene and thiopyran rings, minimizing steric strain.

Synthesis and Reactivity

Synthetic Pathways

The synthesis of 6-methylthiochromen-2-one typically involves cyclocondensation strategies. A regioselective thionation-[4+2] cycloaddition sequence using enamino ketones has been reported. For example, treatment of 4-(dimethylaminomethylene)-2-methylthiochroman-3-one with Lawesson’s reagent yields the target compound in 71% efficiency. Alternative methods include:

• Friedel-Crafts Acylation: Reacting 6-methylthiophenol with acetyl chloride in the presence of AlCl₃.

• Ring-Closing Metathesis: Using Grubbs catalysts to form the thiopyran ring from diallyl sulfide precursors.

Chemical Reactivity

The compound undergoes characteristic reactions of benzothiopyranones:

• Nucleophilic Acyl Substitution: The carbonyl group reacts with amines to form thioamide derivatives.

• Electrophilic Aromatic Substitution: Bromination at the 8-position occurs under mild conditions (Br₂/CH₂Cl₂).

• Oxidation: Treatment with m-CPBA yields the corresponding sulfoxide, which further oxidizes to the sulfone.

Physicochemical Properties

Thermodynamic and Solubility Data

Experimental and computed properties include:

Property	Value	Method/Reference
Melting Point	102–103.5°C	Differential Scanning Calorimetry
Boiling Point	318°C (estimated)	Joback Method
Solubility in Water	0.12 mg/mL (25°C)	shake-flask
LogP (Octanol-Water)	2.8	XLogP3
pKa	8.3 (enol form)	Potentiometric Titration

The low aqueous solubility aligns with its hydrophobic thiopyran core, necessitating organic solvents (e.g., DMSO, ethanol) for dissolution.

Solid-State Characteristics

Single-crystal X-ray diffraction reveals a monoclinic crystal system (space group P2₁/c) with unit cell parameters $a = 7.82 \, \text{Å}$, $b = 5.43 \, \text{Å}$, $c = 14.29 \, \text{Å}$, and $\beta = 95.6^\circ$. Intermolecular S···O interactions (2.89 Å) stabilize the lattice.

Biological and Industrial Applications

Pharmaceutical Intermediate

6-Methylthiochromen-2-one serves as a precursor to heteroarotinoids, which exhibit retinoid-like activity. In vitro studies demonstrate its derivatives inhibit herpes simplex virus (HSV-1) replication (IC₅₀ = 12 µM) and acetylcholinesterase (AChE) (IC₅₀ = 8.5 µM). Structure-activity relationships (SAR) indicate that the methyl group enhances membrane permeability, while the thiopyranone moiety interacts with enzymatic active sites.

Materials Science Applications

The compound’s extended π-system and sulfur heteroatom make it a candidate for:

• Organic Semiconductors: Hole mobility of $0.4 \, \text{cm}^2/\text{V·s}$ in thin-film transistors.

• Nonlinear Optical (NLO) Materials: Second-harmonic generation (SHG) efficiency 1.2× urea.